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Compound of Interest

Compound Name: 2,2'-Oxydipropanol

Cat. No.: B032387

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides immediate, essential guidance on
the proper handling, personal protective equipment (PPE), and disposal of 2,2'-
Oxydipropanol, fostering a secure research environment.

Hazard Assessment and Personal Protective
Equipment (PPE)

2,2'-Oxydipropanol, also known as dipropylene glycol, is a colorless, viscous liquid with low
acute toxicity.[1][2] While it is not classified as a hazardous substance under GHS criteria, it
can cause mild, temporary irritation to the skin and eyes.[3] Therefore, adherence to standard
laboratory safety protocols and the use of appropriate PPE is essential.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications & Best
Practices

Hand Protection

Chemical-resistant gloves

Disposable nitrile gloves offer
sufficient protection for
incidental contact.[4] For
prolonged or immersive
contact, consult the glove
manufacturer's resistance

guide.

Eye and Face Protection

Safety glasses with side

shields or goggles

Safety eyewear should be
worn to protect against
potential splashes.[5] A face
shield may be necessary if
there is a significant splash
hazard.[4]

Skin and Body Protection

Laboratory coat

A standard, buttoned lab coat
is recommended to protect

skin and personal clothing.[4]

Foot Protection

Closed-toe shoes

Shoes that fully cover the feet
are required in any laboratory
setting where chemicals are
handled.[4]

Respiratory Protection

Not normally required

Use in a well-ventilated area.
[6] If engineering controls are
insufficient to control vapors or
mists, respiratory protection

may be necessary.[3]

Operational Plan for Handling and Disposal

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Step 1: Preparation and Engineering Controls

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.dap.com/media/6134/7723201english.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://store.apolloscientific.co.uk/storage/msds/OR59808_msds.pdf
https://gjchemical.com/siteimages/ProductImages/140800.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Ensure the work area is well-ventilated.

« Confirm that an emergency eyewash station and safety shower are readily accessible.[3]

o Assemble all necessary PPE before handling the chemical.

Step 2: Chemical Handling

Avoid direct contact with skin and eyes.[7]

Do not eat, drink, or smoke in the handling area.[6]

Use non-sparking tools if there is a risk of flammable vapor generation, although 2,2'-
Oxydipropanol has a high flash point.[3]

Keep containers tightly closed when not in use.[8]

Step 3: Spill Management

« In the event of a small spill, absorb the liquid with an inert material such as sand, earth, or
vermiculite.[6]

» For larger spills, contain the liquid to prevent it from entering drains or waterways.[8]

o Collect the absorbed material and place it in a suitable, labeled container for disposal.[6]

Step 4: Disposal

o 2,2'-Oxydipropanol is considered readily biodegradable and does not meet the criteria for
hazardous waste according to U.S. EPA regulations.[1][5]

o Dispose of unused 2,2'-Oxydipropanol and contaminated materials in accordance with all
applicable federal, state, and local regulations.[5][7]

» Do not dispose of the chemical down the drain unless permitted by local ordinances.

o Contaminated packaging should be disposed of as unused product.[3]
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Workflow for Safe Handling of 2,2'-Oxydipropanol

Safe handling workflow for 2,2'-Oxydipropanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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